![molecular formula C18H21FN2OS B232277 N-[2-(dimethylamino)ethyl]-2-[(3-fluorophenyl)sulfanyl]-N-methylbenzamide](/img/structure/B232277.png)
N-[2-(dimethylamino)ethyl]-2-[(3-fluorophenyl)sulfanyl]-N-methylbenzamide
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Overview
Description
N-[2-(dimethylamino)ethyl]-2-[(3-fluorophenyl)sulfanyl]-N-methylbenzamide, also known as DF-MDBP, is a chemical compound that belongs to the class of designer drugs. It is a synthetic derivative of the cathinone family of compounds and is structurally similar to other psychoactive substances like methamphetamine and MDMA. DF-MDBP has gained attention in recent years due to its potential use as a research chemical.
Mechanism of Action
N-[2-(dimethylamino)ethyl]-2-[(3-fluorophenyl)sulfanyl]-N-methylbenzamide acts as a monoamine transporter inhibitor, which means it blocks the reuptake of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters, which can result in a range of effects on the central nervous system.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects on the body. It can increase heart rate, blood pressure, and body temperature. It can also cause euphoria, increased energy, and a sense of well-being. These effects are similar to those of other stimulant drugs like cocaine and amphetamines.
Advantages and Limitations for Lab Experiments
N-[2-(dimethylamino)ethyl]-2-[(3-fluorophenyl)sulfanyl]-N-methylbenzamide has several advantages and limitations for use in lab experiments. One advantage is its ability to selectively target certain neurotransmitters, which can make it useful in studying the mechanisms of various neurological and psychiatric disorders. However, its stimulant properties can also make it difficult to control for certain variables in experiments. Additionally, its potential for abuse and lack of long-term safety data make it a controversial substance for research purposes.
Future Directions
There are several future directions for research on N-[2-(dimethylamino)ethyl]-2-[(3-fluorophenyl)sulfanyl]-N-methylbenzamide. One area of interest is its potential use as a treatment for depression and anxiety disorders. It may also have applications in the treatment of substance use disorders and other psychiatric conditions. Further research is needed to fully understand the mechanisms of action and potential therapeutic benefits of this compound. Additionally, more studies are needed to determine the long-term safety and potential for abuse of this substance.
Synthesis Methods
N-[2-(dimethylamino)ethyl]-2-[(3-fluorophenyl)sulfanyl]-N-methylbenzamide can be synthesized through a multi-step process involving the reaction of various chemicals. The first step involves the reaction of 3-fluorothiophenol with N,N-dimethylaminoethyl chloride to produce 3-fluorophenylthio-N,N-dimethylaminoethane. This intermediate is then reacted with N-methylbenzamide in the presence of a catalyst to produce this compound. The synthesis of this compound is a complex process that requires a high level of expertise and knowledge in organic chemistry.
Scientific Research Applications
N-[2-(dimethylamino)ethyl]-2-[(3-fluorophenyl)sulfanyl]-N-methylbenzamide has been used in scientific research to study its effects on the central nervous system. It has been found to have stimulant properties and can increase the release of dopamine and norepinephrine in the brain. This compound has also been shown to have anxiolytic and antidepressant effects. These properties make it a potential candidate for the treatment of various neurological and psychiatric disorders.
Properties
Molecular Formula |
C18H21FN2OS |
---|---|
Molecular Weight |
332.4 g/mol |
IUPAC Name |
N-[2-(dimethylamino)ethyl]-2-(3-fluorophenyl)sulfanyl-N-methylbenzamide |
InChI |
InChI=1S/C18H21FN2OS/c1-20(2)11-12-21(3)18(22)16-9-4-5-10-17(16)23-15-8-6-7-14(19)13-15/h4-10,13H,11-12H2,1-3H3 |
InChI Key |
VSPDAYGZLIPHPY-UHFFFAOYSA-N |
SMILES |
CN(C)CCN(C)C(=O)C1=CC=CC=C1SC2=CC=CC(=C2)F |
Canonical SMILES |
CN(C)CCN(C)C(=O)C1=CC=CC=C1SC2=CC=CC(=C2)F |
Origin of Product |
United States |
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